N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-4-ethoxybenzamide

• IUPAC Name: N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-4-ethoxybenzamide
• InChI: InChI=1S/C17H15F2N5O2/c1-2-26-13-6-3-11(4-7-13)17(25)20-10-16-21-22-23-24(16)12-5-8-14(18)15(19)9-12/h3-9H,2,10H2,1H3,(H,20,25)
• InChI Key: SWWHQBQLSLCRJC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F
• Molecular Formula: C17H15F2N5O2
• Molecular Weight: 359.33 g/mol

Description

N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-4-ethoxybenzamide, commonly known as DFTB, is a novel compound that has gained attention in the scientific community due to its potential in various research fields.

Mechanism of Action

The mechanism of action of DFTB is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. DFTB has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines. DFTB has also been found to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
DFTB has been found to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and exhibit antibacterial activity. Additionally, DFTB has been found to inhibit the growth of various cancer cell lines and reduce tumor size in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using DFTB in lab experiments is its potential as a multi-targeted agent, as it has been found to exhibit activity against various enzymes and signaling pathways. Additionally, DFTB has been found to have low toxicity in animal models. However, one of the limitations of using DFTB in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are many potential future directions for research on DFTB. One area of research could be the development of DFTB derivatives with improved solubility and activity. Additionally, further research could be done to better understand the mechanism of action of DFTB and its potential as a multi-targeted agent. Finally, research could be done to explore the potential of DFTB in combination with other anti-cancer or anti-inflammatory agents.

Synthesis Methods

The synthesis of DFTB involves a multi-step process, starting with the reaction of 3,4-difluoroaniline with sodium nitrite and hydrochloric acid to form 3,4-difluoronitrosobenzene. This intermediate is then reacted with sodium azide to form 3,4-difluorophenyl tetrazole. The final step involves the reaction of 3,4-difluorophenyl tetrazole with 4-ethoxybenzoyl chloride in the presence of triethylamine to form DFTB.

Scientific Research Applications

DFTB has a wide range of potential applications in scientific research. It has been studied for its potential as an anti-cancer agent, as it has been found to induce apoptosis in cancer cells. DFTB has also been studied for its potential as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines. Additionally, DFTB has been studied for its potential as an anti-bacterial agent, as it has been found to exhibit activity against various bacterial strains.